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Compound of Interest

Compound Name:
Nalpha-Tosyl-L-phenylalanine

chloromethyl ketone

Cat. No.: B1682441 Get Quote

Technical Support Center: TPCK Inhibition
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

issues with TPCK (L-1-Tosylamido-2-phenylethyl chloromethyl ketone) not inhibiting protease

activity in their experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My TPCK is not inhibiting the target protease. What are the possible reasons?

A1: There are several potential reasons for the lack of inhibition. Here's a troubleshooting

workflow to help you identify the issue:
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Start:
TPCK not inhibiting protease

1. Verify TPCK Reagent Integrity

2. Confirm Protease Activity & SpecificityReagent OK

Is stock solution fresh?
(Aqueous working solutions are stable for only a few hours)

Was it stored correctly?
(Desiccated at -20°C for solid, -20°C or -80°C for stock solutions)

Is there visible precipitation?

3. Review Experimental ProtocolProtease OK

Is your protease active?
(Run a positive control without TPCK)

Is your protease a chymotrypsin-like serine protease or a susceptible cysteine protease?

TPCK does not inhibit trypsin.

4. Consider Off-Target EffectsProtocol OK

Is the TPCK concentration sufficient?
(Refer to Table 1 for IC50 values)

Is the incubation time adequate for irreversible inhibition?

Is the pH of your assay buffer optimal for TPCK activity?

ResolutionEffects understood

Are you observing unexpected cellular effects?
(e.g., changes in Akt or NF-κB pathways)
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To cite this document: BenchChem. [TPCK not inhibiting protease activity in my experiment].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682441#tpck-not-inhibiting-protease-activity-in-my-
experiment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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